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Compound of Interest

Compound Name: Rescalure

Cat. No.: B1610670

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, particularly when handling specialized biochemicals like Rescalure. This guide
provides immediate and essential safety protocols, operational procedures, and disposal plans
to foster a secure and efficient research environment.

Chemical and Physical Properties of Rescalure

A comprehensive understanding of a substance's properties is the foundation of safe handling.
Rescalure is an oily liquid that is insoluble in water.[1][2] Key physical and chemical
characteristics are summarized below to inform risk assessments and handling procedures.
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Property Value
Molecular Formula C16H2802[3]
Molecular Weight 252.39 g/mol [3]

) Greenish-yellow coloured oily liquid with an
Physical Form )
aromatic odour.[4]

Freezing Point -43.5°C[1][2]
_ 131°C (Rescalure)[1][2], 13°C (active
Flash Point )
constituent)[1][2]
Auto-ignition Temperature 250°C[1][2]
Solubility Water-insoluble[1][2]

Hazard Identification and Personal Protective Equipment (PPE)

Rescalure is classified under the Globally Harmonized System (GHS) with specific warnings
that necessitate careful handling.[3] It may cause an allergic skin reaction and is very toxic to
aguatic life with long-lasting effects.[3] Therefore, adherence to appropriate PPE protocols is
critical.

Recommended Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Rescalure
https://pubchem.ncbi.nlm.nih.gov/compound/Rescalure
https://sitem.herts.ac.uk/aeru/bpdb/Reports/2894.htm
https://www.apvma.gov.au/sites/default/files/publication/100426-220429_public_release_summary_on_the_evaluation_of_the_new_active_rescalure_in_the_product_checkmate_crs.pdf
https://www.apvma.gov.au/sites/default/files/publication/100426-220429_public_release_summary_on_the_evaluation_of_the_new_active_rescalure_in_the_product_checkmate_crs.docx
https://www.apvma.gov.au/sites/default/files/publication/100426-220429_public_release_summary_on_the_evaluation_of_the_new_active_rescalure_in_the_product_checkmate_crs.pdf
https://www.apvma.gov.au/sites/default/files/publication/100426-220429_public_release_summary_on_the_evaluation_of_the_new_active_rescalure_in_the_product_checkmate_crs.docx
https://www.apvma.gov.au/sites/default/files/publication/100426-220429_public_release_summary_on_the_evaluation_of_the_new_active_rescalure_in_the_product_checkmate_crs.pdf
https://www.apvma.gov.au/sites/default/files/publication/100426-220429_public_release_summary_on_the_evaluation_of_the_new_active_rescalure_in_the_product_checkmate_crs.docx
https://www.apvma.gov.au/sites/default/files/publication/100426-220429_public_release_summary_on_the_evaluation_of_the_new_active_rescalure_in_the_product_checkmate_crs.pdf
https://www.apvma.gov.au/sites/default/files/publication/100426-220429_public_release_summary_on_the_evaluation_of_the_new_active_rescalure_in_the_product_checkmate_crs.docx
https://www.apvma.gov.au/sites/default/files/publication/100426-220429_public_release_summary_on_the_evaluation_of_the_new_active_rescalure_in_the_product_checkmate_crs.pdf
https://www.apvma.gov.au/sites/default/files/publication/100426-220429_public_release_summary_on_the_evaluation_of_the_new_active_rescalure_in_the_product_checkmate_crs.docx
https://www.benchchem.com/product/b1610670?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Rescalure
https://pubchem.ncbi.nlm.nih.gov/compound/Rescalure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

PPE Component Specification Purpose

) Chemical-resistant gloves To prevent skin contact and
Hand Protection o ] ] ]
(e.g., Nitrile, Neoprene).[5] potential allergic reactions.[3]

Safety glasses with side- ) ]
To protect against accidental

Eye Protection shields or chemical goggles.[5]
splashes.
[6]
) ] Laboratory coat or chemical- To protect skin and personal
Skin and Body Protection ) ) o
resistant apron. clothing from contamination.
Generally not required under
normal, well-ventilated use, as
Rescalure is often in a vapor-
releasing device.[1] A NIOSH- To prevent inhalation of any

Respiratory Protection ] ] )
approved respirator should be potential vapors or mists.

used if significant
aerosolization or heating is

expected.

Procedural Guidance for PPE Application and
Removal

Proper technique in donning and doffing PPE is crucial to prevent cross-contamination and
exposure. The following workflow is designed to ensure safety when handling Rescalure.

Donning PPE Handling Rescalure Doffing PPE

Put on Lab Coat H Put on Eye Protection }—» Exit Work Area } Remove Gloves ‘—»{ Remove Lab Coat H Remove Eye Protection H Wash Hands ‘

‘ Wash Hands }—»

Put on Gloves } tn

Click to download full resolution via product page

PPE Donning and Doffing Workflow for Rescalure Handling.
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Operational and Disposal Plans

Handling and Storage
o Store Rescalure in its original, tightly closed container in a cool, well-ventilated area.[1]
» Avoid prolonged periods of storage in direct sunlight.[1]

e The active constituent is stable for at least 12 months at ambient temperature when stored in
a HDPE bottle.[1][2]

Spill Management

In the event of a spill, the primary objective is to contain the material and prevent its entry into
waterways, given its high toxicity to aquatic life.[3]

o Evacuate and Ventilate: Clear the immediate area of all personnel and ensure adequate
ventilation.

o Don Appropriate PPE: At a minimum, wear chemical-resistant gloves, safety goggles, and a
lab coat.

o Contain the Spill: Use an inert absorbent material such as vermiculite, sand, or earth to
absorb the liquid.

o Collect and Dispose: Carefully sweep or scoop the absorbed material into a designated,
labeled chemical waste container.

o Clean the Area: Decontaminate the spill area with soap and water.

» Waste Disposal: Dispose of the waste container and any contaminated materials as
hazardous waste in accordance with local, state, and federal regulations.

Disposal Plan
Chemical waste disposal must adhere to institutional and regulatory guidelines.

e Unused Rescalure: Treat as hazardous chemical waste. Do not dispose of down the drain.
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« Empty Containers: If recycling, replace the cap and return the clean container to a recycler
or designated collection point. If not recycling, puncture and crush the container before

delivering it to an approved waste management facility.[1]

o Contaminated Materials: Any materials, such as gloves, absorbent pads, or lab coats, that
have come into contact with Rescalure should be disposed of as hazardous waste.

The logical flow for the disposal of Rescalure and associated materials is outlined below to

ensure environmental protection and regulatory compliance.

Waste Generation

Unused Rescalure

Contaminated PPE

Containment Final Disposal

A Y

Spilled Rescalure - Absorb with Inert Material | Collect in Labeled Waste Container

A

Dispose as Hazardous Waste via Certified Vendor

\ 4

Rinse Container (if applicable) P Recycle or Dispose via Waste Management Facility

Empty Container

Click to download full resolution via product page

Logical Workflow for Rescalure Waste Disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Rescalure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1610670#personal-protective-equipment-for-

handling-rescalure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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